3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid

• IUPAC Name: 3-[[2-fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid
• InChI: InChI=1S/C11H9F4NO3/c12-8-2-1-6(11(13,14)15)5-7(8)10(19)16-4-3-9(17)18/h1-2,5H,3-4H2,(H,16,19)(H,17,18)
• InChI Key: BAAQNSRPARYDSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)C(=O)NCCC(=O)O)F
• Molecular Formula: C11H9F4NO3
• Molecular Weight: 279.19 g/mol

Description

3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid, also known as FTPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. FTPA is a fluorinated derivative of the amino acid proline and has been found to exhibit unique biochemical and physiological properties.

Mechanism of Action

3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid binds to the active site of DPP-IV, resulting in a conformational change that leads to the release of a fluorescent signal. This allows for the detection and quantification of DPP-IV activity in vitro and in vivo.
Biochemical and physiological effects:
3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid has been found to exhibit low toxicity and high selectivity for DPP-IV, making it an ideal candidate for use in biochemical and physiological studies. It has also been shown to be stable under a wide range of conditions, making it a versatile tool for research.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid is its high selectivity for DPP-IV, which allows for the detection of this enzyme in complex biological samples. However, one limitation is that 3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid may not be suitable for use in certain experimental systems due to its potential interactions with other enzymes or molecules.

Future Directions

There are many potential future directions for the use of 3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid in scientific research. Some possible areas of interest include the development of new probes for the detection of other enzymes or molecules, the use of 3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid in drug discovery and development, and the exploration of its potential therapeutic applications in the treatment of metabolic disorders and other diseases. Additionally, further studies are needed to fully understand the mechanisms underlying 3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid's interactions with DPP-IV and other targets.

Synthesis Methods

3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid can be synthesized through a multi-step process involving the reaction of proline with various reagents. One commonly used method involves the reaction of proline with 2-fluoro-5-(trifluoromethyl)benzoyl chloride in the presence of a base such as triethylamine. This reaction yields 3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid as a white crystalline solid.

Scientific Research Applications

3-[[2-Fluoro-5-(trifluoromethyl)benzoyl]amino]propanoic acid has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its use as a fluorescent probe for the detection of enzymes such as dipeptidyl peptidase IV (DPP-IV). DPP-IV is an important target for the treatment of type 2 diabetes and other metabolic disorders, and the development of selective and sensitive probes for its detection is crucial for the development of new therapies.